Cas no 2172110-65-3 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172110-65-3
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5896871
• PubChem ID: 165570215
• Update Time: 2025-10-28

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid
• 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetyl}pyrrolidine-3-carboxylic acid
• 2172110-65-3
• EN300-1580786

• Inchi： 1S/C27H30N2O6/c30-25(29-11-9-17(14-29)26(31)32)13-18-15-34-12-10-24(18)28-27(33)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23-24H,9-16H2,(H,28,33)(H,31,32)
• InChI Key： XDHSYUISLFLRHK-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)CC(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid (CAS: 2172110-65-3)

In recent years, the compound 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid (CAS: 2172110-65-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine-3-carboxylic acid moiety, has shown promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The unique combination of its functional groups makes it a valuable intermediate in the development of novel bioactive compounds.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. A 2023 publication in the *Journal of Medicinal Chemistry* detailed an improved synthetic route that enhances yield and purity while reducing byproducts. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve high efficiency. Notably, the Fmoc group was strategically used to protect the amino functionality during synthesis, ensuring selective reactivity in subsequent steps. This advancement is expected to facilitate broader application of the compound in high-throughput screening and combinatorial chemistry.

In addition to its synthetic utility, 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study published in *Bioorganic & Medicinal Chemistry Letters* reported that structurally modified analogs of this molecule demonstrated selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings highlight its potential as a scaffold for developing anti-inflammatory agents.

Furthermore, the compound's role in drug delivery systems has been explored. Its amphiphilic nature, conferred by the hydrophilic carboxylic acid group and the hydrophobic Fmoc moiety, enables it to self-assemble into nanostructures under specific conditions. A 2023 study in *ACS Nano* demonstrated that these nanostructures could encapsulate hydrophobic drugs, improving their solubility and bioavailability. This property positions the compound as a promising candidate for designing next-generation nanocarriers in targeted drug delivery.

Despite these advancements, challenges remain in the widespread adoption of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid. Issues such as scalability, cost-effectiveness, and stability under physiological conditions need to be addressed. Ongoing research aims to tackle these limitations through innovative chemical modifications and process optimizations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, the compound 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-3-carboxylic acid (CAS: 2172110-65-3) represents a versatile and promising entity in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug development and delivery, underscoring its multifaceted potential. Future studies will likely focus on refining its properties and expanding its utility, paving the way for innovative therapeutic solutions.